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Compound of Interest

Compound Name:
2,6-dimethoxy-N-piperidin-1-

ylbenzamide

Cat. No.: B246080

Get Quote

Executive Summary & Structural Pharmacophore
2,6-dimethoxy-N-piperidin-1-ylbenzamide is a research compound characterized by a rigid

benzamide scaffold substituted with electron-donating methoxy groups at the ortho positions.

This "2,6-dimethoxy" motif is a critical determinant of its binding kinetics but also a primary

source of off-target liability.

Primary Mechanism (Putative): Positive Allosteric Modulation (PAM) of AMPA receptors or

Sigma-1 receptor agonism, intended to enhance glutamatergic signaling or neuroprotection.

Structural Liability: The 2,6-dimethoxybenzamide core is a known "privileged structure" that

can promiscuously bind to ALK2 kinases, hERG channels, and Dopamine D2 receptors

(similar to Remoxipride).

Pharmacophore Decomposition

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b246080#bc-rfq
https://www.benchchem.com/product/b246080/docs?utm_src=pdf-body#technical-guide-off-target-analysis-of-2-6-dimethoxy-n-piperidin-1-ylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b246080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Motif Primary Function Off-Target Liability

2,6-Dimethoxybenzene

Steric lock; enhances

metabolic stability against ring

oxidation.

ALK2 Kinase: High affinity

binding to the ATP pocket. D2

Receptor: Mimics the

orthosteric pharmacophore of

substituted benzamides (e.g.,

Remoxipride).

Benzamide Linker
Hydrogen bond donor/acceptor

for receptor clefts.

Sigma-1/2 Receptors:

Facilitates binding when

coupled with a basic amine.

N-Piperidin-1-yl
Basic amine; mimics the "tail"

of neurotransmitters.

hERG Channel: Protonated

nitrogen at physiological pH

can block the pore, leading to

QT prolongation.

Critical Off-Target Profiles
The following sections detail the three major off-target risks identified for this scaffold.

A. Kinase Promiscuity: The ALK2 "Warhead" Risk
Research indicates that the 2,6-dimethoxybenzamide motif acts as a potent "warhead" for

Activin Receptor-Like Kinase 2 (ALK2), a serine/threonine kinase involved in the Bone

Morphogenetic Protein (BMP) signaling pathway.

Mechanism: The 2,6-dimethoxy group occupies the hydrophobic pocket of the ALK2 ATP-

binding site. The ortho-methoxy oxygens often form intramolecular hydrogen bonds or water-

mediated bridges that stabilize the inhibitor in the kinase hinge region.

Consequence: Unintended inhibition of ALK2 can disrupt BMP signaling, leading to

dysregulated tissue repair or ossification issues in chronic dosing.

Data Point: Analogues retaining the 2,6-dimethoxybenzamide core have shown high affinity

for ALK2 (
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nM) even when designed for other targets.

B. Cardiovascular Safety: hERG Channel Blockade
The combination of a lipophilic benzamide core and a basic piperidine nitrogen is a classic

structural alert for hERG (human ether-à-go-go-related gene) potassium channel blockade.

Mechanism: The protonated piperidine nitrogen interacts with aromatic residues (Tyr652,

Phe656) in the hERG pore via cation-

interactions. The 2,6-dimethoxybenzamide moiety provides the necessary lipophilicity to
penetrate the channel vestibule.

Risk Level:High. Benzamide-piperidine analogues frequently exhibit hERG

values in the low micromolar range (

), posing a risk of QT interval prolongation and Torsades de Pointes.

C. Neuroreceptor Cross-Reactivity: D2 and Sigma
Receptors

Dopamine D2/D3: The structure is homologous to Remoxipride ((S)-3-bromo-N-[(1-ethyl-2-

pyrrolidinyl)methyl]-2,6-dimethoxybenzamide), a known D2 antagonist. The 2,6-dimethoxy

substitution is critical for D2 affinity. Off-target antagonism here can cause extrapyramidal

symptoms (EPS) or prolactin elevation.

Sigma Receptors (

): N-substituted piperidines are privileged scaffolds for Sigma receptors. While Sigma-1
agonism might be a desired therapeutic effect (neuroprotection), non-selective binding to
Sigma-2 is associated with cytotoxicity and motor effects.

Comparative Performance Analysis
The following table compares 2,6-dimethoxy-N-piperidin-1-ylbenzamide against standard

clinical and research compounds sharing similar structural features.
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Feature
2,6-Dimethoxy-

N-piperidin-1-

ylbenzamide

Remoxipride

(Antipsychotic
)

Donepezil

(AChE
Inhibitor)

CX-516

(Ampakine)

Core Scaffold

2,6-

Dimethoxybenza

mide

2,6-

Dimethoxybenza

mide

5,6-

Dimethoxyindano

ne

Quinoxaline-

carbonyl

Amine Moiety
N-Piperidin-1-yl

(Hydrazine-like)
Pyrrolidine Piperidine Piperidine

Primary Target
AMPA (PAM) /

Sigma (Putative)

Dopamine D2

(Antagonist)

Acetylcholinester

ase
AMPA (PAM)

Major Off-Target
ALK2 Kinase,

hERG, D2

D2 (On-target),

Sigma
Sigma-1, hERG

Short half-life

(Metabolic)

hERG Risk
High (Piperidine

+ Benzamide)
Moderate Moderate Low

Metabolic

Stability

Low (Hydrazine

cleavage risk)
Moderate High Low

Experimental Protocols for Validation
To validate the off-target profile of this compound, the following self-validating workflows are

recommended.

Protocol A: ALK2 Kinase Selectivity Assay
Objective: Quantify the "warhead" liability of the 2,6-dimethoxybenzamide core.

Method: LanthaScreen™ Eu Kinase Binding Assay.

Reagents: Recombinant ALK2 kinase, Alexa Fluor® 647-labeled Tracer, Europium-labeled

anti-tag antibody.

Procedure: Incubate compound (0.1 nM – 10

M) with kinase/antibody mixture for 1 hour at RT.
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Readout: Measure TR-FRET emission ratio (665 nm / 615 nm).

Validation: Use LDN-193189 as a positive control for ALK2 inhibition.

Protocol B: Automated Patch Clamp for hERG
Objective: Assess cardiac safety margin.

Method: Whole-cell patch clamp on CHO cells stably expressing hERG (Kv11.1).

Protocol: Depolarize from -80 mV to +20 mV (2s), then repolarize to -50 mV (2s) to elicit

tail current.

Dosing: Apply compound in cumulative concentrations (0.1, 1, 10, 30

M).

Analysis: Calculate % inhibition of tail current amplitude.

Threshold:

inhibition at

indicates significant risk.

Protocol C: Radioligand Binding (D2 & Sigma)
D2 Receptor: Competition binding using

-Methylspiperone in rat striatal membranes.

Sigma-1: Competition binding using

-Pentazocine in guinea pig brain homogenates.

Significance: A

nM at D2 suggests potential for antipsychotic-like side effects.
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The following diagram illustrates the structural causality between the 2,6-dimethoxy-N-
piperidin-1-ylbenzamide scaffold and its downstream off-target effects.
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Caption: Structural Activity Relationship (SAR) map linking the 2,6-dimethoxy and piperidine

motifs to specific off-target biological cascades.
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To cite this document: BenchChem. [Technical Guide: Off-Target Analysis of 2,6-Dimethoxy-
N-piperidin-1-ylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b246080/docs#technical-guide-off-target-analysis-of-2-
6-dimethoxy-n-piperidin-1-ylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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